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Compound of Interest

Compound Name: 1-Bromo-6-chlorohexane

Cat. No.: B1265839

Essential Safety and Handling Guide for 1-
Bromo-6-chlorohexane

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of 1-Bromo-6-chlorohexane. Adherence to these procedures is critical
for ensuring a safe laboratory environment for researchers, scientists, and drug development
professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

1-Bromo-6-chlorohexane is classified as a substance that causes skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2][3] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory to prevent exposure.

Engineering Controls:
e Work in a well-ventilated area.[1]
» Use local exhaust ventilation to minimize airborne concentrations.[1]

» Facilities must be equipped with an eyewash station and a safety shower.[1][2]
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Recommended Personal Protective Equipment:

Body Part Equipment Standard/Specification

Chemical splash-resistant

safety glasses or goggles with
OSHA 29 CFR 1910.133 or EU

Eyes/Face side protection. A face shield
EN166[1]

may be necessary for larger

quantities or splash risks.

Protective gloves (e.g., nitrile
Inspect gloves before use.[2]

[4]

Skin rubber). Protective clothing to

prevent skin contact.

A vapor respirator or a NIOSH-

approved respirator is )
) ] o Follow local and national
Respiratory recommended if ventilation is )
) ] regulations.[2]
inadequate or for spill

response.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromo-6-chlorohexane is
provided below for easy reference.
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Property Value

CAS Number 6294-17-3[1][2][3][5]

Molecular Formula CeH12BrCI[2][3][5]

Molecular Weight 199.52 g/mol [2]

Appearance Colorless to light yellow clear liquid[4]
Boiling Point 109-110 °C at 2-3 hPa[4]

Flash Point 101 °C (213.8 °F) - closed cup[4]
Density 1.337 g/cm3 at 25 °C[4]

Refractive Index n20/D 1.481 (lit.)

Handling and Storage Protocol

Safe Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety
Data Sheet (SDS) thoroughly.

» Dispensing: Avoid breathing vapors, mist, or gas.[1][4] Handle in a chemical fume hood.
» Contact Avoidance: Prevent contact with skin, eyes, and clothing.[1]

¢ Hygiene: Wash hands thoroughly after handling the product, before breaks, and at the end of
the workday.[1] Do not eat, drink, or smoke in the work area.

¢ Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1]
Storage Conditions:

o Store in a cool, dry, and well-ventilated area.[1][4]

o Keep the container tightly closed when not in use.[1][4]

» Store locked up and away from incompatible materials such as oxidizing agents.[1][2]
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First Aid Measures

Immediate action is required in case of exposure.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration and

seek immediate medical attention.[1]

Skin Contact

Immediately remove contaminated clothing.
Flush the affected skin with plenty of soap and
water for at least 15 minutes. If skin irritation

occurs, get medical advice.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists,

seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison center or

doctor if you feel unwell.[1]

Spill and Disposal Plan

Spill Response Protocol:

or vermiculite.[2]

Ventilate: Ensure the area is well-ventilated.

Evacuate: Evacuate non-essential personnel from the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so.[1]

Absorption: Absorb the spill with an inert, non-combustible material such as dry sand, earth,
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o Collection: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[1]

» Decontamination: Clean the spill area thoroughly.
Waste Disposal:

» Disposal of 1-Bromo-6-chlorohexane and its containers must be in accordance with all
applicable federal, state, and local regulations.[1]

e |tis the responsibility of the waste generator to determine the proper waste classification and
disposal methods.[1]

e Do not allow the product to enter drains, waterways, or soil.[1]

o Consider dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber.[2]

» Dispose of the container as unused product; do not reuse empty containers.[1]
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Workflow for 1-Bromo-6-chlorohexane Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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